Iometopane
Iometopane
Brand Name:
Vulcanchem
CAS No.:
133647-95-7
VCID:
VC21228278
InChI:
InChI=1S/C16H20INO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14+,15-/m0/s1
SMILES:
CN1C2CCC1C(C(C2)C3=CC=C(C=C3)I)C(=O)OC
Molecular Formula:
C16H20INO2
Molecular Weight:
385.24 g/mol
Iometopane
CAS No.: 133647-95-7
Cat. No.: VC21228278
Molecular Formula: C16H20INO2
Molecular Weight: 385.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133647-95-7 |
|---|---|
| Molecular Formula | C16H20INO2 |
| Molecular Weight | 385.24 g/mol |
| IUPAC Name | methyl (1R,2S,3S,5S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C16H20INO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14+,15-/m0/s1 |
| Standard InChI Key | SIIICDNNMDMWCI-YJNKXOJESA-N |
| Isomeric SMILES | CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)C3=CC=C(C=C3)I)C(=O)OC |
| SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)I)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)I)C(=O)OC |
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